![molecular formula C13H16N2O B5129703 [3-(1-naphthyloxy)propyl]hydrazine](/img/structure/B5129703.png)
[3-(1-naphthyloxy)propyl]hydrazine
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Overview
Description
[3-(1-naphthyloxy)propyl]hydrazine, also known as NAPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazines and has been found to exhibit a range of interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of [3-(1-naphthyloxy)propyl]hydrazine is not yet fully understood. However, it is believed that this compound interacts with specific molecular targets in cells, leading to changes in cellular signaling pathways. It has also been suggested that this compound may act as a free radical scavenger, reducing oxidative stress in cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using [3-(1-naphthyloxy)propyl]hydrazine in lab experiments is its high purity, which ensures reliable and reproducible results. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which must be carefully controlled to avoid adverse effects on cells and tissues.
Future Directions
There are several future directions for the study of [3-(1-naphthyloxy)propyl]hydrazine. One potential area of research is the development of new therapeutic agents based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the prevention and treatment of diseases. Furthermore, the development of new synthesis methods for this compound could lead to improved purity and yield, making it more accessible for scientific research.
Synthesis Methods
The synthesis of [3-(1-naphthyloxy)propyl]hydrazine involves the reaction between 1-naphthol and propionylhydrazine in the presence of a catalyst. The resulting product is then purified through a series of chemical processes, including recrystallization and column chromatography. The purity of this compound is crucial for its use in scientific research, and therefore, the synthesis process must be carefully controlled.
Scientific Research Applications
[3-(1-naphthyloxy)propyl]hydrazine has been found to have a range of scientific research applications, including its use as a fluorescent probe for the detection of copper ions in biological systems. Additionally, this compound has been studied for its potential as a therapeutic agent for the treatment of cancer and other diseases. Furthermore, this compound has been found to have antioxidant properties, making it a potential candidate for the prevention of oxidative stress-related diseases.
properties
IUPAC Name |
3-naphthalen-1-yloxypropylhydrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c14-15-9-4-10-16-13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,15H,4,9-10,14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFCYMFGSFEORK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OCCCNN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.